2-(2,3-Dihydro-2-oxo-1H-benzo[d]imidazol-5-yl)propanoic acid

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 2-(2-oxo-1,3-dihydrobenzimidazol-5-yl)propanoic acid
• InChI: InChI=1S/C10H10N2O3/c1-5(9(13)14)6-2-3-7-8(4-6)12-10(15)11-7/h2-5H,1H3,(H,13,14)(H2,11,12,15)
• InChI Key: LKJRYNPYKZOUDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)NC(=O)N2)C(=O)O

Description

2-(2,3-Dihydro-2-oxo-1H-benzo[d]imidazol-5-yl)propanoic acid is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the flask of Ethyl 2-(2,3-dihydro-2-oxo-1H-benzo[d]imidazol-5-yl)propanoate (175 mg, 0.747 mmol) was added 90% aq. EtOH (5 mL) at room temperature, and additionally added NaOH (70 mg). The reaction mixture was stirred for 10 hrs at 40° C. then cooled to room temperature. The mixture was diluted with H2O (25 mL) and acidified with AcOH (4 mL, pH=4) then extracted with CH2Cl2. The organic layer was dried over MgSO4, filtered, and concentrated in vacuo. The residue was purified by flash column chromatography on silica gel using CH2Cl2:MeOH (10:1) as eluant.